3,5-Dimethyl-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidine

• IUPAC Name: 3,5-dimethyl-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidine
• InChI: InChI=1S/C15H20F3NO2S/c1-11-7-12(2)9-19(8-11)22(20,21)10-13-3-5-14(6-4-13)15(16,17)18/h3-6,11-12H,7-10H2,1-2H3
• InChI Key: VJFBUUWSLMUSGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)CC2=CC=C(C=C2)C(F)(F)F)C
• Molecular Formula: C15H20F3NO2S
• Molecular Weight: 335.4 g/mol

Description

3,5-Dimethyl-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidine, also known as TFP, is a chemical compound that has been widely used in scientific research. TFP is a potent inhibitor of proteases, enzymes that break down proteins, and has been used in a variety of biochemical and physiological studies. In

Scientific Research Applications

3,5-Dimethyl-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidine has been used in a variety of scientific research applications, including the study of proteases, enzymes involved in the breakdown of proteins. 3,5-Dimethyl-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidine is a potent inhibitor of proteases and has been used to study the role of proteases in various physiological processes, such as blood clotting, inflammation, and cancer. 3,5-Dimethyl-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidine has also been used in the development of new drugs that target proteases.

Mechanism Of Action

3,5-Dimethyl-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidine works by binding to the active site of proteases, preventing them from breaking down proteins. This inhibition of proteases can have a variety of biochemical and physiological effects, depending on the specific protease being targeted. 3,5-Dimethyl-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidine has been shown to be a selective inhibitor of certain proteases, making it a useful tool for studying the function of specific proteases in biological systems.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3,5-Dimethyl-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidine are dependent on the specific protease being targeted. In general, the inhibition of proteases by 3,5-Dimethyl-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidine can have a variety of effects on biological systems, including the regulation of blood clotting, inflammation, and cancer. 3,5-Dimethyl-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidine has also been shown to have anti-tumor effects in some studies.

Advantages And Limitations For Lab Experiments

One of the main advantages of 3,5-Dimethyl-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidine is its potency as a protease inhibitor. 3,5-Dimethyl-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidine is a highly effective inhibitor of certain proteases, making it a valuable tool for studying the function of these enzymes in biological systems. However, 3,5-Dimethyl-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidine also has some limitations, including its toxicity and the difficulty of synthesizing the compound. 3,5-Dimethyl-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidine can be toxic to cells at high concentrations, and the complex synthesis process makes it difficult to produce large quantities of the compound.

Future Directions

There are many future directions for research involving 3,5-Dimethyl-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidine. One potential area of research is the development of new drugs that target specific proteases. 3,5-Dimethyl-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidine could be used as a starting point for the development of these drugs, which could have applications in the treatment of cancer, inflammation, and other diseases. Another area of research is the study of the biochemical and physiological effects of 3,5-Dimethyl-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidine on specific proteases. This research could help to better understand the role of proteases in biological systems and could lead to the development of new therapies for a variety of diseases. Overall, 3,5-Dimethyl-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidine is a valuable tool for scientific research and has many potential applications in the future.

Synthesis Methods

3,5-Dimethyl-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidine can be synthesized via a multi-step process that involves the reaction of piperidine with 4-(trifluoromethyl)benzyl bromide, followed by the addition of dimethyl sulfone. The resulting compound is then purified using chromatography techniques. The synthesis of 3,5-Dimethyl-1-[[4-(trifluoromethyl)phenyl]methylsulfonyl]piperidine is a complex process that requires a high level of expertise and specialized equipment.